4-Chloro-6-cyclohexyl-1,3,5-triazin-2-amine
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Overview
Description
“4-Chloro-6-cyclohexyl-1,3,5-triazin-2-amine” is a derivative of 1,3,5-triazine . Triazine derivatives are known to exhibit various biological activities, including antimalarial, antimicrobial, anti-cancer, and anti-viral properties .
Synthesis Analysis
The synthesis of 1,3,5-triazine derivatives often involves the replacement of chloride ions in cyanuric chloride . The specific synthesis process for “this compound” is not explicitly mentioned in the available resources.Scientific Research Applications
Synthetic Methodologies
A novel method for the synthesis of diverse 4-aryl-6-cycloamino-1,3,5-triazin-2-amines has been developed, utilizing microwave irradiation to facilitate a one-pot reaction from cyanoguanidine, aromatic aldehydes, and cyclic amines. This method is noteworthy for its efficiency and the variety of compounds it can produce, with some of the synthesized compounds showing potent antileukemic activity (Dolzhenko et al., 2021).
Biological Activities
The chemistry of 4,6-dialkyl-2-amino-1,3,5-triazines has been explored for their potential as building blocks in the preparation of chiral thiourea organocatalysts. These compounds form extended hydrogen-bond networks in the solid state and have been investigated for their unusual olfactory properties, demonstrating the versatility of triazine derivatives in synthesizing compounds with potential sensory applications (Xiao et al., 2015).
Chemical Stability and Functionalization
Studies on the activation of carboxylic acids by means of 2-chloro-4,6-dimethoxy-1,3,5-triazine and related compounds have shown that these triazines can act as activating agents in the formation of peptide bonds, indicating their role in facilitating biochemical synthesis processes. This functionality underscores the utility of triazine derivatives in complex organic synthesis and peptide bond formation (Kaminski et al., 1998).
Material Science Applications
The thermal oxidation stability of polypropylene has been enhanced by a blend incorporating a triazine derivative, illustrating the compound's effectiveness in improving the durability and longevity of polymeric materials. This application demonstrates the potential of triazine derivatives in materials science, particularly in enhancing the thermal and oxidative stability of plastics (Ya & Cui, 2001).
Mechanism of Action
Target of Action
Triazine derivatives are known to interact with a variety of biological targets, including enzymes and receptors .
Mode of Action
Triazine compounds typically work by substituting the chlorine atom with a nucleophile, such as an amine or alcohol . This substitution can lead to the formation of new compounds with potential biological activity .
Biochemical Pathways
Triazine derivatives have been associated with a wide range of biological activities, suggesting they may interact with multiple pathways .
Biochemical Analysis
Biochemical Properties
It is known that triazine derivatives can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Some triazine derivatives have shown promising activity against Staphylococcus aureus and Escherichia coli . It is possible that 4-Chloro-6-cyclohexyl-1,3,5-triazin-2-amine may have similar effects on these or other types of cells.
Properties
IUPAC Name |
4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13ClN4/c10-8-12-7(13-9(11)14-8)6-4-2-1-3-5-6/h6H,1-5H2,(H2,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLLFLQZPZHRLPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=NC(=NC(=N2)Cl)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1303967-42-1 |
Source
|
Record name | 4-chloro-6-cyclohexyl-1,3,5-triazin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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